Cas no 2138408-28-1 (methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate)

• Product Name: methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate
• CAS No: 2138408-28-1
• MF: C₉H₁₂ClNO₅S
• MW: 281.713280677795
• MDL: MFCD31600525
• CID: 5611152
• PubChem ID: 165838905
• Update Time: 2025-06-09

methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-5-[(propan-2-yl)sulfamoyl]furan-3-carboxylate
• EN300-842455
• 2138408-28-1
• methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate

• MDL： MFCD31600525
• Inchi： 1S/C9H12ClNO5S/c1-5(2)11-17(13,14)7-4-6(8(10)16-7)9(12)15-3/h4-5,11H,1-3H3
• InChI Key： NYFMKCBSUIPNFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C(O1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.0124714g/mol
• Monoisotopic Mass: 281.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94Ų

Additional information on methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate

Recent Advances in the Study of Methyl 2-Chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate (CAS: 2138408-28-1)

Methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate (CAS: 2138408-28-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its furan carboxylate core and sulfamoyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its biological activity and therapeutic relevance.

The synthesis of methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate involves a multi-step process, starting with the functionalization of the furan ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized product. These improvements in synthetic routes are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate has demonstrated significant inhibitory effects on specific enzymatic targets. Recent in vitro studies have shown that this compound acts as a potent inhibitor of certain kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. The sulfamoyl group in the molecule is believed to play a critical role in its binding affinity and selectivity towards these enzymes. These findings highlight the compound's potential as a scaffold for designing more potent and selective inhibitors.

Further investigations into the pharmacokinetic properties of methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate have revealed favorable absorption and distribution profiles. Animal studies have indicated that the compound exhibits good bioavailability and moderate plasma half-life, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

The therapeutic potential of methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate extends beyond its enzymatic inhibition. Recent studies have explored its role in modulating cellular signaling pathways and its effects on gene expression. For instance, it has been shown to influence the activity of transcription factors involved in immune response and cell proliferation. These multifaceted effects suggest that the compound could have broad applications in treating complex diseases, such as autoimmune disorders and certain types of cancer. However, further mechanistic studies are needed to fully elucidate its mode of action.

In conclusion, methyl 2-chloro-5-(propan-2-yl)sulfamoylfuran-3-carboxylate (CAS: 2138408-28-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further drug development. Continued research efforts are essential to address the remaining challenges, such as optimizing its pharmacokinetic profile and understanding its long-term safety. The insights gained from these studies will not only advance the development of this specific compound but also contribute to the broader understanding of furan-based therapeutics.